![molecular formula C12H13NSi B1367576 2-[(Trimethylsilyl)ethynyl]benzonitrile CAS No. 97308-62-8](/img/structure/B1367576.png)
2-[(Trimethylsilyl)ethynyl]benzonitrile
Overview
Description
2-[(Trimethylsilyl)ethynyl]benzonitrile is a chemical compound with the molecular formula C12H13NSi and a molecular weight of 199.32 . It is primarily used for research and development purposes .
Molecular Structure Analysis
The 2-[(Trimethylsilyl)ethynyl]benzonitrile molecule contains a total of 27 bonds. There are 14 non-H bonds, 8 multiple bonds, 2 triple bonds, 6 aromatic bonds, 1 six-membered ring, and 1 nitrile (aromatic) .Scientific Research Applications
Polymer Synthesis
- Cross-Conjugated Polymers : Ruthenium catalyzed copolymerization of acetophenone and 1,4-bis((trimethylsilyl)ethynyl)benzene yields linear copolymers with regularly alternating arylene and 1,1-vinylene units, presenting applications in materials science (Londergan et al., 1998).
Sensor Technology
- Impedimetric Aptasensor : A highly sensitive and reusable electrochemical impedimetric aptasensor for the detection of ochratoxin A was developed using a layer of 4-((trimethylsilyl)ethynyl) benzene, demonstrating its use in chemical sensing and diagnostics (Hayat et al., 2013).
Chemical Synthesis
- Cyclization Reactions : The compound's derivatives have been used in diisobutylaluminum hydride-promoted cyclization, yielding indenes and benzosiloles, indicating its utility in organic synthesis (Kinoshita et al., 2016).
Ligand Chemistry
- Bidentate Ligands : 1,3-Bis(trimethylsilyl)-2-phenyl-1-aza-3-phosphapropenide anions, synthesized using derivatives of the compound, serve as bidentate ligands for alkaline earth metals, relevant in inorganic chemistry and material science applications (Westerhausen et al., 1997).
Material Science
- Ethynyl Group Protection : In the field of material science, the trimethylsilyl group has been used to protect a terminal ethynyl group in syntheses, indicating its importance in protecting group chemistry (Eaborn et al., 1967).
Mesomorphic Properties
- Liquid Crystal Research : Novel terminal trimethylsilylacetylene benzoate derivatives have been synthesized and investigated for their liquid crystalline properties, showing the compound's application in liquid crystal technology (Srinivasa & Hariprasad, 2014).
Safety and Hazards
2-[(Trimethylsilyl)ethynyl]benzonitrile is classified as a skin irritant (Category 2), eye irritant (Category 2), and may cause specific target organ toxicity upon single exposure (Category 3) . It is advised to avoid breathing dust/fume/gas/mist/vapours/spray, and to use only outdoors or in a well-ventilated area . In case of contact with skin or eyes, or if inhaled, specific first aid measures should be taken .
properties
IUPAC Name |
2-(2-trimethylsilylethynyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NSi/c1-14(2,3)9-8-11-6-4-5-7-12(11)10-13/h4-7H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSJJQDZTHSMKBV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C#CC1=CC=CC=C1C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NSi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50546024 |
Source
|
| Record name | 2-[(Trimethylsilyl)ethynyl]benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50546024 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
97308-62-8 |
Source
|
| Record name | 2-[(Trimethylsilyl)ethynyl]benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50546024 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-[(Trimethylsilyl)ethynyl]benzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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